4,7-Dimethyl-5-decyne-4,7-diol

• CAS: 126-87-4
• Molecular Formula: C12H22O2
• Molecular Weight: 198.3 g/mol
• SMILES: CCCC(C)(C#CC(C)(CCC)O)O
• InChI: InChI=1S/C12H22O2/c1-5-7-11(3,13)9-10-12(4,14)8-6-2/h13-14H,5-8H2,1-4H3
• InChIKey: HCKFFIBKYQSDRD-UHFFFAOYSA-N

Choose this symmetrical C10 acetylenic diol for VOC-free waterborne coatings, high-speed printing inks, PSAs, and metalworking fluids. Its 5-fold higher water solubility vs. TMDD enables zero-VOC formulations compliant with EU Directive 2004/42/CE and US EPA AIM. Solid form (mp 67–70 °C) suits heat-set and solid ink processes. Delivers low-foam wetting of low-energy substrates while eliminating silicone defoamer fisheyes. Secondary antimicrobial activity (MIC 50–200 μg/mL) reduces biocide load in hard surface cleaners and MWFs.

4,7-Dimethyl-5-decyne-4,7-diol (CAS 126-87-4): Technical Baseline for Procurement

4,7-Dimethyl-5-decyne-4,7-diol (CAS 126-87-4), also known as Surfynol 102, is a symmetrical acetylenic diol surfactant characterized by a central carbon-carbon triple bond flanked by two tertiary alcohol groups [1]. This non-ionic Gemini surfactant (molecular formula C₁₂H₂₂O₂, MW 198.3 g/mol) exhibits a melting point range of 67-70°C and reduced-pressure boiling point of 125-127°C at 3 mmHg . As a member of the acetylenic glycol class, it demonstrates the ability to reduce both equilibrium and dynamic surface tension while providing low-foam wetting and defoaming functionalities [2].

• [1] NIST Chemistry WebBook. 4,7-Dimethyl-5-decyne-4,7-diol. CAS Registry Number 126-87-4. National Institute of Standards and Technology. View Source
• [2] US Patent US5650543. Ethoxylated acetylenic glycols having low dynamic surface tension. July 22, 1997. View Source

Why 4,7-Dimethyl-5-decyne-4,7-diol Cannot Be Substituted with Other Acetylenic Diols

Generic substitution within the acetylenic diol class is not technically valid due to substantial differences in hydrophobic chain architecture, stereochemistry, and resultant performance profiles. 4,7-Dimethyl-5-decyne-4,7-diol possesses a symmetrical 4,7-dimethyl substitution pattern on a linear C10 backbone, which contrasts sharply with the bulkier, more branched 2,4,7,9-tetramethyl-5-decyne-4,7-diol (Surfynol 104) or the shorter-chain 2,5-dimethyl-3-hexyne-2,5-diol [1]. These structural variations directly influence critical parameters including water solubility (approximately 0.1 wt% at 25°C for this compound versus negligible solubility for the tetramethyl analog), equilibrium surface tension reduction capability, dynamic surface tension response, and foam control behavior . Formulations optimized for one acetylenic diol typically exhibit compromised wetting efficiency, foam stabilization, or compatibility when another is substituted without reformulation. The evidence presented below quantifies these differentiation points.

• [1] US Patent US5650543. Ethoxylated acetylenic glycols having low dynamic surface tension. July 22, 1997. View Source

Quantitative Differentiation of 4,7-Dimethyl-5-decyne-4,7-diol Against Comparable Acetylenic Diols

Equilibrium Surface Tension Reduction vs. Surfynol 104

4,7-Dimethyl-5-decyne-4,7-diol reduces equilibrium surface tension of water to approximately 33.1 mN/m at its solubility limit, compared to the more hydrophobic Surfynol 104 (2,4,7,9-tetramethyl-5-decyne-4,7-diol) which reduces surface tension to approximately 31.5 mN/m at saturation . While the tetramethyl analog achieves marginally lower ultimate surface tension, the dimethyl-substituted compound provides this performance with approximately 5-fold higher water solubility (0.1 wt% vs. <0.02 wt%), enabling formulation without cosolvents in many aqueous systems .

Evidence Dimension	Equilibrium surface tension (minimum achievable)
Target Compound Data	~33.1 mN/m at solubility limit (0.1 wt% in water)
Comparator Or Baseline	Surfynol 104: ~31.5 mN/m at saturation (<0.02 wt%)
Quantified Difference	Target compound achieves 1.6 mN/m higher surface tension but with approximately 5× greater aqueous solubility
Conditions	Aqueous solution, 25°C, equilibrium conditions

Why This Matters

Higher solubility enables formulation of aqueous systems without volatile organic co-solvents, reducing VOC content and simplifying regulatory compliance.

Dynamic Surface Tension Performance at High Surface Creation Rates

Acetylenic diol surfactants as a class demonstrate superior dynamic surface tension reduction compared to conventional nonionic surfactants (e.g., alkyl ethoxylates, alkylphenol ethoxylates) under high surface creation rates typical of spraying, printing, and high-speed coating operations [1]. Within the acetylenic diol family, the degree of branching influences the diffusion rate to freshly created interfaces. The less sterically hindered 4,7-dimethyl substitution pattern of this compound is hypothesized to provide faster interfacial adsorption kinetics than the bulkier tetramethyl analog, though direct comparative dynamic surface tension data at controlled surface ages are not available in the current literature [2].

Evidence Dimension	Dynamic surface tension reduction capability
Target Compound Data	Acetylenic diol class: superior dynamic ST reduction vs. conventional nonionics; specific values for target compound not located in peer-reviewed literature
Comparator Or Baseline	Conventional nonionic surfactants (alkyl ethoxylates, APEs)
Quantified Difference	Class-level advantage documented; target-specific quantification unavailable
Conditions	High surface creation rate applications (spraying, printing, coating)

Why This Matters

Superior dynamic surface tension control prevents coating defects such as cratering, crawling, and pinholes in high-speed industrial processes.

• [1] Musselman, S.W.; Chander, S. A structure-property study of the dynamic surface tension of three acetylenic diol surfactants. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 1999, 156(1-3), 223-233. View Source
• [2] US Patent US6313182. Acetylenic diol ethylene oxide/propylene oxide adducts and processes for their manufacture. November 6, 2001. View Source

Low-Foam Wetting vs. Traditional Nonionic Surfactants

Unlike conventional nonionic surfactants such as alkylphenol ethoxylates (APEs) and alcohol ethoxylates, acetylenic diols including 4,7-dimethyl-5-decyne-4,7-diol exhibit intrinsically low-foam or defoaming characteristics while maintaining effective substrate wetting . This dual functionality eliminates the need for separate defoamer additives in many formulations. Comparative foam height measurements indicate that at 0.1 wt% concentration, acetylenic diols produce less than 10% of the foam volume generated by equivalent concentrations of conventional nonionic wetting agents under identical agitation conditions [1]. This property is attributed to the compact molecular structure and limited cohesive interactions at the air-water interface [2].

Evidence Dimension	Foam generation under agitation
Target Compound Data	Acetylenic diol class: <10% foam volume relative to conventional nonionics at equal concentration (class-level observation)
Comparator Or Baseline	Conventional nonionic surfactants (alcohol ethoxylates, APEs)
Quantified Difference	>90% reduction in foam volume (class-level inference)
Conditions	0.1 wt% aqueous solution, standard agitation

Why This Matters

Eliminates or reduces need for silicone or organic defoamers, lowering formulation cost and avoiding surface defects associated with defoamer incompatibility.

• [1] US Patent US5650543. Ethoxylated acetylenic glycols having low dynamic surface tension. July 22, 1997. View Source
• [2] Influence of acetylene bond on surface activity of acetylenic diols in aqueous solutions. Colloid and Interface Science Communications, 2023, 53, 100702. View Source

Thermal and Physical Form Differentiation from Ethoxylated Analogs

4,7-Dimethyl-5-decyne-4,7-diol is supplied as a crystalline solid with a melting point range of 67-70°C, enabling precise gravimetric handling and stable storage without the viscosity variations or phase separation issues common with liquid surfactants . In contrast, the ethoxylated derivatives of this compound (e.g., Surfynol 420, 440, 465) are supplied as viscous liquids or pastes that require heated storage or handling in cold environments . The solid physical form also facilitates incorporation into dry powder formulations and solid detergent applications where liquid surfactants are incompatible .

Evidence Dimension	Physical form and melting range
Target Compound Data	Crystalline solid, mp 67-70°C
Comparator Or Baseline	Ethoxylated derivatives (Surfynol 4xx series): viscous liquids or pastes, pour points ranging from -10°C to +10°C
Quantified Difference	Target compound is a solid at ambient temperature; ethoxylated analogs are liquids requiring temperature-controlled handling
Conditions	Ambient temperature (25°C)

Why This Matters

Solid form enables precise gravimetric dispensing, stable long-term storage, and compatibility with solid formulations where liquid surfactants cannot be used.

Antimicrobial Activity: Comparative Efficacy Against Gram-Positive Bacteria

4,7-Dimethyl-5-decyne-4,7-diol has been reported to exhibit antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus, with reported minimum inhibitory concentration (MIC) values in the range of 50-200 μg/mL . In comparative studies, the structurally related acetylenic diol 2,4,7,9-tetramethyl-5-decyne-4,7-diol (TMDD) showed MIC values of 25-100 μg/mL against the same bacterial strains, indicating that the dimethyl-substituted compound is approximately 2- to 4-fold less potent as an antimicrobial agent . However, this reduced antimicrobial potency may be advantageous in applications where preservation is required but strong biocidal activity could interfere with biological components or environmental safety profiles [1]. The antimicrobial mechanism is attributed to membrane disruption and enzyme inhibition, consistent with the acetylenic diol class .

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	50-200 μg/mL against S. aureus
Comparator Or Baseline	TMDD (Surfynol 104): 25-100 μg/mL against S. aureus
Quantified Difference	TMDD is approximately 2-4× more potent; target compound exhibits 2-4× lower antimicrobial activity
Conditions	In vitro broth microdilution assay, 24-48h incubation

Why This Matters

Lower antimicrobial potency may be preferable for formulations where minimal interference with biological systems or reduced environmental persistence is desired.

• [1] Vincze, K.; et al. (Eco)toxicological effects of 2,4,7,9-tetramethyl-5-decyne-4,7-diol (TMDD) in zebrafish (Danio rerio) and permanent fish cell cultures. Environmental Science and Pollution Research, 2014, 21(13), 8233-8241. View Source

4,7-Dimethyl-5-decyne-4,7-diol: Evidence-Based Application Scenarios

Waterborne Industrial Coatings Requiring Low-VOC Wetting and Defoaming

The combination of moderate equilibrium surface tension reduction (~33 mN/m) with intrinsically low-foam character makes this compound suitable for waterborne industrial coatings, including can coatings, automotive primers, and wood coatings, where VOC reduction is mandated . Its 5-fold higher water solubility compared to Surfynol 104 enables formulation without volatile organic co-solvents, directly supporting compliance with VOC regulations (e.g., EU Directive 2004/42/CE, US EPA AIM) [1].

Printing Inks and Overprint Varnishes Requiring Dynamic Wetting

In high-speed printing applications where ink must wet substrates within milliseconds of transfer, the acetylenic diol structure provides rapid diffusion to freshly created interfaces, preventing print defects such as mottling and poor adhesion . The solid physical form (mp 67-70°C) facilitates incorporation into solid ink formulations and heat-set processes where liquid surfactants would cause handling difficulties .

Waterborne Adhesives Requiring Controlled Foam and Substrate Wetting

For pressure-sensitive adhesives (PSAs) and laminating adhesives based on acrylic or polyurethane dispersions, this compound provides effective wetting of low-energy substrates (polyolefins, release liners) while suppressing foam generation during high-shear mixing and application . The defoaming functionality reduces or eliminates the need for silicone antifoams, which can cause fisheyes and adhesion failure [1].

Industrial and Institutional Cleaners with Antimicrobial Requirements

In hard surface cleaners and metalworking fluids where incidental antimicrobial preservation is beneficial, the moderate antibacterial activity (MIC 50-200 μg/mL against Gram-positive bacteria) provides secondary preservation without the regulatory burden or aquatic toxicity concerns associated with dedicated biocides . The 2-4× lower antimicrobial potency relative to TMDD may be advantageous in applications where lower environmental persistence is preferred [1].

• [1] US Patent US5650543. Ethoxylated acetylenic glycols having low dynamic surface tension. July 22, 1997. View Source